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Compound of Interest

Compound Name: H-Tyr-NH2 hcl

Cat. No.: B613030 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides comprehensive, step-

by-step guidance for the safe handling, storage, and disposal of H-Tyr-NH2 HCl (L-

Tyrosinamide hydrochloride), a derivative of the amino acid Tyrosine.

Hazard Identification and Personal Protective Equipment
(PPE)
H-Tyr-NH2 HCl is classified as a skin and eye irritant. Inhalation of dust or ingestion may also

be harmful. Therefore, adherence to strict safety protocols and the use of appropriate personal

protective equipment are mandatory.
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PPE Category Item Specification Purpose

Eye/Face Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1 (US) or

EN 166 (EU)

compliant

Protects eyes from

dust particles and

splashes.

Hand Protection Nitrile Gloves
Powder-free,

disposable

Prevents skin contact

with the chemical.

Body Protection Laboratory Coat Long-sleeved

Protects skin and

personal clothing from

contamination.

Respiratory Protection
N95 or P100

Respirator
NIOSH-approved

Recommended when

handling the powder

outside of a ventilated

enclosure to prevent

inhalation of dust.

Operational Plan: From Receipt to Use
A systematic approach to handling H-Tyr-NH2 HCl from the moment it arrives in the laboratory

to its final use is critical for safety and maintaining the integrity of the compound.

Receiving and Inspection
Upon receipt, visually inspect the package for any signs of damage, such as cracks, leaks,

or broken seals.

If the package is damaged, do not open it. Isolate it in a fume hood and contact your

institution's Environmental Health and Safety (EHS) office for guidance.

If the package is intact, wear appropriate PPE (lab coat, gloves, and safety glasses) before

opening the outer packaging in a well-ventilated area.

Storage
Store H-Tyr-NH2 HCl in a cool, dry, and well-ventilated area.
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Keep the container tightly closed to prevent absorption of moisture and contamination.[1]

Protect the compound from light by storing it in its original opaque container or in a dark

location.

Segregate H-Tyr-NH2 HCl from incompatible materials, such as strong oxidizing agents.

Handling and Weighing
All handling of the powdered form of H-Tyr-NH2 HCl should be conducted in a chemical

fume hood or a ventilated balance enclosure to minimize inhalation exposure.

Before handling, ensure that all necessary PPE is correctly worn.

Use a dedicated, clean spatula for transferring the powder.

To prevent the generation of dust, handle the powder gently and avoid rapid movements.

If preparing a solution, add the powder slowly to the solvent.

Experimental Workflow: Preparation of a Stock Solution
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Caption: Workflow for the safe preparation and storage of a H-Tyr-NH2 HCl stock solution.
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Disposal Plan: Managing Waste Safely
Proper disposal of H-Tyr-NH2 HCl and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Classification
H-Tyr-NH2 HCl is not typically classified as a hazardous waste according to EPA regulations.

However, it is essential to consult your local and institutional regulations for final

determination.

Contaminated materials, such as gloves, weighing paper, and empty containers, should be

considered for disposal as chemical waste.

Solid Waste Disposal
Collect excess solid H-Tyr-NH2 HCl and any contaminated disposable materials in a clearly

labeled, sealed container designated for non-hazardous chemical waste.

The container should be made of a material compatible with the chemical.

Arrange for pickup and disposal through your institution's EHS office or a licensed chemical

waste disposal company.

Liquid Waste Disposal
Aqueous solutions of H-Tyr-NH2 HCl may be suitable for drain disposal if permitted by local

regulations and after neutralization.

Always check the pH of the solution before considering drain disposal. Neutralize acidic or

basic solutions to a pH between 6 and 8.

If drain disposal is not permitted, collect the liquid waste in a labeled, sealed container for

chemical waste disposal.

Disposal Decision Workflow
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Caption: Decision-making workflow for the proper disposal of H-Tyr-NH2 HCl waste.
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Emergency Procedures: Spill and Exposure
In the event of a spill or accidental exposure, immediate and appropriate action is necessary to

minimize harm.

Spill Response
Minor Spill (Small Amount of Powder):

Evacuate the immediate area and alert nearby personnel.

Wearing appropriate PPE, gently cover the spill with a damp paper towel to avoid raising

dust.

Carefully wipe up the material, working from the outside in.

Place the used paper towels and any contaminated materials in a sealed bag and dispose

of it as chemical waste.

Clean the spill area with soap and water.

Major Spill:

Evacuate the laboratory and close the doors.

Alert your supervisor and contact your institution's EHS office or emergency response

team immediately.

Do not attempt to clean up a large spill unless you are trained and equipped to do so.

Accidental Exposure
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial

respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them a small amount of water to drink. Seek immediate medical attention.

By adhering to these safety and logistical guidelines, researchers can handle H-Tyr-NH2 HCl
with confidence, ensuring a safe laboratory environment and the integrity of their experimental

work. Always consult your institution's specific safety protocols and the Safety Data Sheet

(SDS) for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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